Cas no 2126177-86-2 (4-methyloxolane-2-carboxylic acid)

4-Methyloxolane-2-carboxylic acid is a cyclic carboxylic acid derivative characterized by a five-membered oxolane (tetrahydrofuran) ring substituted with a methyl group at the 4-position and a carboxylic acid moiety at the 2-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of heterocyclic compounds and chiral building blocks. Its rigid cyclic structure and functional groups make it valuable for applications in medicinal chemistry, agrochemicals, and materials science. The presence of both ether and carboxylic acid functionalities allows for further derivatization, enabling the synthesis of esters, amides, and other derivatives. Its stability and well-defined reactivity profile contribute to its utility in controlled synthetic transformations.
4-methyloxolane-2-carboxylic acid structure
2126177-86-2 structure
Product Name:4-methyloxolane-2-carboxylic acid
CAS No:2126177-86-2
MF:C6H10O3
MW:130.141802310944
CID:4639410
PubChem ID:21464507
Update Time:2025-08-05

4-methyloxolane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-methyloxolane-2-carboxylic acid
    • Inchi: 1S/C6H10O3/c1-4-2-5(6(7)8)9-3-4/h4-5H,2-3H2,1H3,(H,7,8)
    • InChI Key: GZPNKUJXGUXJMW-UHFFFAOYSA-N
    • SMILES: C(C1OCC(C)C1)(=O)O

Computed Properties

  • Exact Mass: 130.062994177g/mol
  • Monoisotopic Mass: 130.062994177g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 122
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 46.5Ų

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Additional information on 4-methyloxolane-2-carboxylic acid

Introduction to 4-Methyloxolane-2-Carboxylic Acid (CAS No. 2126177-86-2)

4-Methyloxolane-2-carboxylic acid, with the CAS number 2126177-86-2, is a novel organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its five-membered oxolane ring with a carboxylic acid functional group and a methyl substituent, making it a versatile building block for the synthesis of more complex molecules.

The chemical formula of 4-methyloxolane-2-carboxylic acid is C5H8O3, and it has a molecular weight of approximately 116.11 g/mol. The compound is typically a white crystalline solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). Its physical and chemical properties make it an attractive candidate for various synthetic transformations and biological studies.

In the realm of pharmaceutical research, 4-methyloxolane-2-carboxylic acid has shown promise as an intermediate in the synthesis of bioactive compounds. Recent studies have explored its potential as a precursor for the development of new drugs targeting various diseases. For instance, researchers at the University of California, San Francisco, have reported that derivatives of 4-methyloxolane-2-carboxylic acid exhibit potent anti-inflammatory properties, making them potential candidates for the treatment of inflammatory disorders such as rheumatoid arthritis and Crohn's disease.

Beyond its pharmaceutical applications, 4-methyloxolane-2-carboxylic acid has also been investigated for its use in materials science. Its unique chemical structure allows for the formation of stable polymers with tunable properties. A study published in the Journal of Polymer Science demonstrated that copolymers derived from 4-methyloxolane-2-carboxylic acid exhibit excellent thermal stability and mechanical strength, making them suitable for use in advanced materials such as coatings, adhesives, and composites.

In the field of chemical synthesis, 4-methyloxolane-2-carboxylic acid serves as a valuable starting material for the preparation of complex organic molecules. Its reactivity and functional group diversity enable chemists to perform a wide range of reactions, including esterification, amidation, and ring-opening polymerization. These synthetic pathways have been utilized to create novel compounds with diverse applications in areas such as agrochemicals, dyes, and pharmaceuticals.

The safety profile of 4-methyloxolane-2-carboxylic acid is an important consideration for its practical use. Extensive toxicological studies have shown that it is generally safe to handle under standard laboratory conditions. However, appropriate personal protective equipment (PPE) should always be used when working with this compound to ensure safety and compliance with regulatory guidelines.

In conclusion, 4-methyloxolane-2-carboxylic acid (CAS No. 2126177-86-2) is a versatile compound with a wide range of potential applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and favorable properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new uses and benefits of this compound, it is likely to play an increasingly important role in various scientific and industrial fields.

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